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Compound Name: Boc-NH-PEG6-CH2CH2COOH

Cat. No.: B1682600 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: The heterobifunctional linker, Boc-NH-PEG6-CH2CH2COOH, is a valuable tool in

bioconjugation, enabling the covalent attachment of polyethylene glycol (PEG) chains to

biomolecules such as proteins, peptides, or small molecule drugs. The tert-butyloxycarbonyl

(Boc) protecting group offers a stable amine protection that can be removed under acidic

conditions, allowing for controlled, sequential conjugation strategies.[1][2][3][4] The PEG6

spacer enhances solubility and can improve the pharmacokinetic properties of the resulting

conjugate.[3][5]

Thorough analytical characterization of both the linker itself and the final conjugate is a critical

quality attribute to ensure identity, purity, and consistency, which are paramount for

reproducible research and therapeutic applications.[6] This document provides detailed

protocols for the key analytical techniques required to fully characterize these molecules. A

combination of orthogonal methods is often necessary for a complete and reliable

characterization.[7]

Part 1: Characterization of the Boc-NH-PEG6-
CH2CH2COOH Linker
Before conjugation, it is essential to verify the identity, purity, and structural integrity of the Boc-
NH-PEG6-CH2CH2COOH linker.
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Key Analytical Techniques
Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides unambiguous structural

confirmation.[8][9]

Mass Spectrometry (MS): Confirms the molecular weight.[10]

High-Performance Liquid Chromatography (HPLC): Assesses purity.[11]

Data Presentation: Expected Analytical Data
The following table summarizes the expected analytical data for the Boc-NH-PEG6-
CH2CH2COOH linker (Molecular Formula: C₂₀H₃₉NO₁₀, Molecular Weight: 453.52 g/mol ).[12]

Technique Parameter Expected Result

¹H NMR Chemical Shift (δ)

~1.4 ppm (s, 9H, Boc group),

~2.5 ppm (t, 2H, -CH₂COOH),

~3.2 ppm (t, 2H, -NHCH₂-),

~3.6 ppm (m, 24H, PEG

backbone)

¹³C NMR Chemical Shift (δ)

~28 ppm (Boc CH₃), ~35 ppm

(-CH₂COOH), ~40 ppm (-

NHCH₂-), ~70 ppm (PEG

backbone), ~79 ppm (Boc C),

~156 ppm (Boc C=O), ~174

ppm (-COOH)

ESI-MS m/z
[M+H]⁺ at 454.26, [M+Na]⁺ at

476.24

HPLC-ELSD Purity ≥95%

Note: Chemical shifts are approximate and can vary based on the deuterated solvent used.[13]

ESI-MS stands for Electrospray Ionization Mass Spectrometry. HPLC-ELSD refers to High-

Performance Liquid Chromatography with Evaporative Light Scattering Detection, suitable for

molecules without a strong UV chromophore.[11][14]
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Experimental Workflow: Linker Characterization
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Workflow for Linker Characterization
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General Amide Bond Conjugation Scheme
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Workflow for Conjugate Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1682600?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

